Cas no 2229350-70-1 (4-1-(4-bromophenyl)cyclopropylbutan-2-one)

• Product Name: 4-1-(4-bromophenyl)cyclopropylbutan-2-one
• CAS No: 2229350-70-1
• MF: C₁₃H₁₅BrO
• MW: 267.161603212357
• CID: 5599872
• PubChem ID: 165686016
• Update Time: 2025-05-23

4-1-(4-bromophenyl)cyclopropylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[1-(4-bromophenyl)cyclopropyl]butan-2-one
• 2229350-70-1
• EN300-1920943
• 4-1-(4-bromophenyl)cyclopropylbutan-2-one

• Inchi： 1S/C13H15BrO/c1-10(15)6-7-13(8-9-13)11-2-4-12(14)5-3-11/h2-5H,6-9H2,1H3
• InChI Key： IYCNWFXAYKYKBD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CCC(C)=O)CC1

Computed Properties

• Exact Mass: 266.03063g/mol
• Monoisotopic Mass: 266.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-1-(4-bromophenyl)cyclopropylbutan-2-one

Introduction to 4-1-(4-bromophenyl)cyclopropylbutan-2-one (CAS No. 2229350-70-1)

4-1-(4-bromophenyl)cyclopropylbutan-2-one, identified by its Chemical Abstracts Service (CAS) number 2229350-70-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclopropyl group and a brominated aromatic ring, which together contribute to its unique chemical properties and potential biological activities. The structural features of this molecule make it a valuable scaffold for the development of novel therapeutic agents, particularly in the areas of inflammation, pain management, and neurodegenerative diseases.

The bromophenyl moiety in the molecular structure of 4-1-(4-bromophenyl)cyclopropylbutan-2-one is particularly noteworthy, as halogenated aromatic compounds are frequently employed in drug design due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of the cyclopropyl group further enhances the compound's potential as a pharmacophore by introducing rigidity and spatial constraints that can optimize interactions with protein receptors. This combination of structural elements has made 4-1-(4-bromophenyl)cyclopropylbutan-2-one a subject of intense interest for researchers exploring new chemical entities (NCEs) with therapeutic potential.

In recent years, there has been a growing body of research focused on the development of small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. Among these, compounds with structural similarities to 4-1-(4-bromophenyl)cyclopropylbutan-2-one have shown promise in modulating inflammatory responses and pain signaling. For instance, studies have demonstrated that analogs containing a cyclopropyl ring can interact with serine proteases and other enzymes implicated in chronic inflammatory conditions. The bromophenyl substituent further contributes to the compound's pharmacological profile by enhancing its ability to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drug development.

One of the most compelling aspects of 4-1-(4-bromophenyl)cyclopropylbutan-2-one is its potential as a lead compound for further derivatization and optimization. Medicinal chemists have leveraged its core structure to develop libraries of analogs with modified side chains or functional groups. These derivatives have been screened for their biological activity using high-throughput screening (HTS) technologies, leading to the identification of compounds with improved potency, selectivity, and pharmacokinetic profiles. The success of such approaches underscores the importance of 4-1-(4-bromophenyl)cyclopropylbutan-2-one as a versatile scaffold in drug discovery.

The synthesis of 4-1-(4-bromophenyl)cyclopropylbutan-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include Friedel-Crafts alkylation for introducing the cyclopropyl group, followed by bromination at the aromatic ring using electrophilic aromatic substitution reactions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to enhance synthetic efficiency and selectivity. These synthetic methodologies highlight the compound's complexity and the expertise required for its production at scale.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between 4-1-(4-bromophenyl)cyclopropylbutan-2-one and its target proteins. Techniques such as docking simulations and molecular dynamics (MD) simulations have revealed insights into how the cyclopropyl group and bromophenyl moiety interact with key residues in enzyme active sites or receptor binding pockets. These insights have guided the design of next-generation compounds with enhanced binding affinity and reduced off-target effects.

The pharmacological evaluation of 4-1-(4-bromophenyl)cyclopropylbutan-2-one has revealed several promising activities relevant to human health. Preclinical studies indicate that this compound exhibits anti-inflammatory properties by inhibiting key pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown potential in modulating pain pathways by interacting with transient receptor potential (TRP) channels and other pain-related targets. These findings align with emerging research suggesting that compounds with structural features similar to 4-1-(4-bromophenyl)cyclopropylbutan-2-one may play a role in treating chronic pain disorders.

The therapeutic potential of 4-1-(4-bromophenyl)cyclopropylbutan-2-one is further supported by its favorable pharmacokinetic properties. In vitro studies have demonstrated good solubility in aqueous buffers, which is essential for oral bioavailability, as well as moderate metabolic stability, allowing for sufficient half-life in vivo. These characteristics make it an attractive candidate for further clinical development if additional preclinical data confirms its safety profile.

As research in medicinal chemistry continues to evolve, compounds like 4-1-(4-bromophenyl)cyclopropylbutan-2-one will remain at the forefront of drug discovery efforts. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) into virtual screening processes has accelerated the identification of novel scaffolds like this one. AI-driven platforms can predict biological activity based on structural features, enabling researchers to prioritize candidates for experimental validation more efficiently than traditional methods alone.

In conclusion, 4 - 1 - ( 4 - bromophen yl ) c yclopr opy l but an - 2 - one ( C A S N o . 22 2935 0 - 7 0 - 1 ) represents a significant advancement i n pharma ceutical chemistry due t o i ts unique structur al feat ures an d pote ntial bi ological act ivitie s . Its combinat ion o f a c yclopr opy l gro up an d a bro minated ar omatic ring makes i t an i mportant scaff old f or deve lopin g no v el thera peu tic s . With conti nuin g resear ch an d innovat ion , thi s compoun d holds promis e f or trea tin g var iou s huma n disea ses , particu larly those relat ed t o infl ammatio n an d pa in .